Cas no 2228261-35-4 (1-(3-bromopropyl)-2-methanesulfonylbenzene)

• Product Name: 1-(3-bromopropyl)-2-methanesulfonylbenzene
• CAS No: 2228261-35-4
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 6588937
• PubChem ID: 165977743
• Update Time: 2026-03-11

1-(3-bromopropyl)-2-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-2-methanesulfonylbenzene
• EN300-2003896
• 2228261-35-4
• 1-(3-Bromopropyl)-2-(methylsulfonyl)benzene
• SY373233

• Inchi： 1S/C10H13BrO2S/c1-14(12,13)10-7-3-2-5-9(10)6-4-8-11/h2-3,5,7H,4,6,8H2,1H3
• InChI Key： SBOVMXVDRDULOB-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=CC=1S(C)(=O)=O

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(3-bromopropyl)-2-methanesulfonylbenzene

Comprehensive Overview of 1-(3-bromopropyl)-2-methanesulfonylbenzene (CAS No. 2228261-35-4)

1-(3-bromopropyl)-2-methanesulfonylbenzene (CAS No. 2228261-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromopropyl and methanesulfonyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for constructing complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 1-(3-bromopropyl)-2-methanesulfonylbenzene has surged, driven by advancements in targeted drug delivery systems and green chemistry. Researchers are increasingly exploring its potential in catalysis and bioconjugation, aligning with the global push for sustainable and efficient synthetic methodologies. The compound's CAS No. 2228261-35-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 1-(3-bromopropyl)-2-methanesulfonylbenzene typically involves multi-step reactions, including alkylation and sulfonylation, to achieve optimal yield and purity. Its bromine moiety offers a reactive site for further functionalization, making it a preferred choice for cross-coupling reactions such as Suzuki-Miyaura or Heck reactions. These attributes position it as a critical building block in medicinal chemistry, where precision and scalability are paramount.

From an industrial perspective, 1-(3-bromopropyl)-2-methanesulfonylbenzene is often discussed in forums focusing on cost-effective synthesis routes and regulatory compliance. Companies are investing in process optimization to minimize waste and enhance safety, addressing the growing emphasis on Environmental, Social, and Governance (ESG) criteria. This compound's stability under various conditions also makes it suitable for long-term storage, a key consideration for supply chain managers.

In the context of AI-driven drug discovery, CAS No. 2228261-35-4 is frequently referenced in datasets used to train machine learning models for predicting molecular properties. Its structural features contribute to cheminformatics libraries, aiding in the design of novel therapeutics. Additionally, its role in peptide modification and polymer chemistry underscores its interdisciplinary importance.

For researchers seeking detailed spectral data or safety profiles of 1-(3-bromopropyl)-2-methanesulfonylbenzene, reputable sources like PubChem and Reaxys provide comprehensive analyses. The compound's NMR and MS spectra are particularly useful for quality control in laboratory settings. As the scientific community continues to explore its applications, 2228261-35-4 remains a focal point in discussions about innovative synthetic strategies and molecular diversity.